3-benzyl-4-[(4-nitrophenyl)amino]-4-oxobutanoic acid

• IUPAC Name: 3-benzyl-4-(4-nitroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H16N2O5/c20-16(21)11-13(10-12-4-2-1-3-5-12)17(22)18-14-6-8-15(9-7-14)19(23)24/h1-9,13H,10-11H2,(H,18,22)(H,20,21)
• InChI Key: GGLUURJRYCGAJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC(=O)O)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

3-benzyl-4-[(4-nitrophenyl)amino]-4-oxobutanoic acid, also known as BNPAOB, is a synthetic compound that has been of interest to the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 3-benzyl-4-[(4-nitrophenyl)amino]-4-oxobutanoic acid involves its interaction with the target enzyme or protein. This compound binds to the active site of the enzyme, blocking its activity and inhibiting the physiological process it is involved in. The binding affinity of this compound to the target protein can be influenced by various factors, such as pH and temperature.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the target enzyme or protein it interacts with. Inhibition of carbonic anhydrase II and III by this compound can lead to a decrease in the production of bicarbonate ions, which are important for pH regulation and transport of carbon dioxide in the body. This compound has also been shown to induce apoptosis in cancer cells by targeting specific proteins involved in the apoptotic pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-benzyl-4-[(4-nitrophenyl)amino]-4-oxobutanoic acid in lab experiments is its selectivity towards certain enzymes and proteins, which allows for targeted inhibition or labeling. Another advantage is its stability and solubility in various solvents, which makes it easy to handle and use. However, one of the limitations of using this compound is its potential toxicity towards cells and tissues, which needs to be carefully evaluated in experiments.

Future Directions

There are several future directions for research on 3-benzyl-4-[(4-nitrophenyl)amino]-4-oxobutanoic acid. One direction is the development of more potent and selective this compound derivatives for use as enzyme inhibitors or protein labels. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo, to evaluate its potential as a therapeutic agent. Additionally, the use of this compound in combination with other compounds or therapies for the treatment of diseases should be explored.

Scientific Research Applications

3-benzyl-4-[(4-nitrophenyl)amino]-4-oxobutanoic acid has been used in various scientific research applications, including enzyme inhibition studies, protein labeling, and drug discovery. It has been shown to selectively inhibit the activity of certain enzymes, such as human carbonic anhydrase II and III, which are involved in various physiological processes. This compound can also be used as a fluorescent probe to label proteins for imaging and detection purposes. In addition, this compound and its derivatives have been investigated as potential drug candidates for various diseases, including cancer and Alzheimer's disease.